Cas no 1257043-55-2 (N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide)

• Product Name: N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide
• CAS No: 1257043-55-2
• MF: C₆H₈BrN₃O₂S
• MW: 266.11561870575
• CID: 2147769
• Update Time: 2025-07-23

N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-amino-5-bromopyridin-3-yl)methanesulfonamide
• NAMRZWSNLHWGHO-UHFFFAOYSA-N
• N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide

• Inchi： 1S/C6H8BrN3O2S/c1-13(11,12)10-5-2-4(7)3-9-6(5)8/h2-3,10H,1H3,(H2,8,9)
• InChI Key： NAMRZWSNLHWGHO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)NS(C)(=O)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Topological Polar Surface Area: 93.5

Additional information on N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide

N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide: A Novel Scaffold for Targeted Therapeutic Applications

N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide, with the chemical identifier CAS No. 1257043-55-2, represents a significant advancement in the development of small-molecule therapeutics. This compound belongs to the class of pyridine-based sulfonamide derivatives, which have garnered substantial attention in pharmaceutical research due to their unique ability to modulate multiple biological targets. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the structural versatility of pyridine sulfonamide frameworks, emphasizing their potential for designing molecules with enhanced metabolic stability and target specificity.

The molecular architecture of N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide is characterized by a pyridine ring substituted with both an amino group and a bromine atom, connected to a methanesulfonamide moiety. This combination of functional groups imparts dual pharmacophoric elements, enabling the molecule to interact with diverse biological targets. The pyridine ring provides aromaticity and electronic conjugation, while the amino group introduces polar interactions, and the bromine atom contributes to steric and electronic effects that influence binding affinity. The methanesulfonamide group, a common feature in many pharmaceuticals, enhances solubility and metabolic stability.

Recent advances in computational drug design have demonstrated that the pyridine sulfonamide scaffold can be optimized for specific therapeutic applications. A 2024 study in ACS Medicinal Chemistry Letters reported the successful synthesis of N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide through a multistep organic synthesis involving electrophilic substitution and amine coupling reactions. The synthetic pathway leverages green chemistry principles, minimizing environmental impact while maintaining high yield and purity. This approach aligns with the growing emphasis on sustainable chemical manufacturing in the pharmaceutical industry.

Functional characterization of N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide has revealed its potential as a targeted therapeutic agent. In vitro studies have demonstrated its ability to inhibit specific kinase pathways, which are implicated in various diseases including inflammatory disorders and oncogenic signaling. The compound's selectivity profile has been evaluated using high-throughput screening techniques, showing minimal off-target effects compared to conventional inhibitors. This selectivity is attributed to the pyridine sulfonamide scaffold's ability to form hydrogen bonds and π-π stacking interactions with target proteins.

Recent research has explored the pharmacokinetic properties of N-(2-Amino-5-bromopyridin-3-yl)methanesulfonamide. A 2